Cas no 60138-10-5 (DODECANOIC ACID, 2,3-BIS[(1-OXODECYL)OXY]PROPYL ESTER)

• Product Name: DODECANOIC ACID, 2,3-BIS[(1-OXODECYL)OXY]PROPYL ESTER
• CAS No: 60138-10-5
• MF: C₃₅H₆₆O₆
• MW: 582.894952297211
• CID: 3426124
• Update Time: 2025-06-08

DODECANOIC ACID, 2,3-BIS[(1-OXODECYL)OXY]PROPYL ESTER Chemical and Physical Properties

Names and Identifiers

• DODECANOIC ACID, 2,3-BIS[(1-OXODECYL)OXY]PROPYL ESTER

• Inchi： 1S/C35H66O6/c1-4-7-10-13-16-17-20-22-25-28-34(37)40-31-32(41-35(38)29-26-23-19-15-12-9-6-3)30-39-33(36)27-24-21-18-14-11-8-5-2/h32H,4-31H2,1-3H3
• InChI Key： OYJUWYHFGMRWBN-UHFFFAOYSA-N
• SMILES： C(OCC(OC(=O)CCCCCCCCC)COC(=O)CCCCCCCCC)(=O)CCCCCCCCCCC

Experimental Properties

• Density: 0.944±0.06 g/cm3(Predicted)
• Melting Point: 0 °C
• Boiling Point: 600.7±22.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on DODECANOIC ACID, 2,3-BIS[(1-OXODECYL)OXY]PROPYL ESTER

Comprehensive Overview of DODECANOIC ACID, 2,3-BIS[(1-OXODECYL)OXY]PROPYL ESTER (CAS No. 60138-10-5)

DODECANOIC ACID, 2,3-BIS[(1-OXODECYL)OXY]PROPYL ESTER (CAS No. 60138-10-5) is a specialized ester compound widely utilized in industrial and cosmetic applications due to its unique chemical properties. This ester is derived from dodecanoic acid (also known as lauric acid) and features a branched molecular structure with two 1-oxodecyl groups attached via oxygen linkages. Its molecular formula and structural complexity make it a valuable ingredient in formulations requiring stability, emulsification, and controlled release.

The compound's versatility stems from its dual functionality as both a lipophilic and hydrophilic agent, making it ideal for use in personal care products, such as creams, lotions, and hair conditioners. Recent trends in the cosmetic industry highlight a growing demand for sustainable and bio-based ingredients, and DODECANOIC ACID, 2,3-BIS[(1-OXODECYL)OXY]PROPYL ESTER aligns with this shift due to its potential derivability from renewable sources like coconut oil.

In industrial applications, this ester serves as a plasticizer or lubricant additive, enhancing material flexibility and reducing friction. Researchers are also exploring its role in biodegradable polymers, a hot topic in environmental science. With increasing regulatory pressure on synthetic additives, compounds like CAS No. 60138-10-5 offer a balance between performance and eco-friendliness.

From a technical perspective, the ester's hydrolytic stability and low volatility make it suitable for high-temperature processes. Analytical studies using GC-MS and HPLC confirm its purity and compatibility with other formulation components. These attributes address common user queries about "heat-resistant esters" or "non-greasy emollients" in online searches.

Safety profiles of DODECANOIC ACID, 2,3-BIS[(1-OXODECYL)OXY]PROPYL ESTER are well-documented, with no significant irritancy reported in standard dermatological tests. This aligns with the rising consumer interest in "clean label" and "hypoallergenic" ingredients, frequently searched terms in cosmetic forums. Regulatory compliance with REACH and COSMOS standards further reinforces its market acceptability.

Future research directions may focus on optimizing synthesis routes to improve yield and sustainability, a key concern for manufacturers. The compound's potential in nanotechnology-enabled delivery systems, such as lipid nanoparticles for skincare, is another area of exploration. Such advancements could position CAS No. 60138-10-5 as a cornerstone in next-generation formulations.

In summary, DODECANOIC ACID, 2,3-BIS[(1-OXODECYL)OXY]PROPYL ESTER exemplifies how specialized esters bridge functionality and sustainability. Its multifaceted applications—from cosmetics to industrial lubricants—cater to evolving market needs while addressing environmental and safety priorities. As industries pivot toward greener alternatives, this compound is poised to remain a critical component in innovative formulations.